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Cat. No.: B1672989 Get Quote

** chercheurs, scientifiques et professionnels du développement de médicaments**

I. Introduction
JNJ-10258859 est un nouveau composé en cours d'évaluation pour ses effets

pharmacologiques potentiels. Ces notes d'application fournissent des protocoles détaillés pour

évaluer l'efficacité du JNJ-10258859 dans des préparations de tissus isolés, une méthode

fondamentale en pharmacologie pour caractériser l'activité d'un composé.[1][2][3] La technique

du bain de tissus isolés permet de mesurer les réponses tissulaires fonctionnelles, telles que la

contraction ou la relaxation musculaire, en réponse à des agents pharmacologiques.[1][2]

Cette approche ex vivo offre des informations précieuses sur les interactions médicament-

récepteur et les voies de signalisation en aval dans un environnement tissulaire intact.[4]

Les protocoles décrits ci-dessous sont conçus pour garantir la reproductibilité et fournir un

cadre solide pour déterminer la puissance et l'efficacité du JNJ-10258859.

II. Voie de signalisation et mécanisme d'action
Le mécanisme d'action précis du JNJ-10258859 est actuellement à l'étude. Cependant, sur la

base de composés similaires, une voie de signalisation hypothétique peut être proposée. Le

diagramme suivant illustre une voie de signalisation générale dans laquelle un antagoniste de

récepteur module l'activité cellulaire.
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Caption: Voie de signalisation hypothétique de l'antagonisme des récepteurs par le JNJ-
10258859.

III. Protocoles expérimentaux
A. Préparation de la solution de sel physiologique (PSS)
Une solution saline physiologique est essentielle pour maintenir la viabilité des tissus.[2]
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Tableau 1 : Recette de la solution saline physiologique (PSS)

Composant Concentration finale (mM) Quantité pour 1 L (g)

NaCl 118.0 6.9

KCl 4.7 0.35

KH₂PO₄ 1.2 0.16

MgSO₄·7H₂O 1.2 0.29

CaCl₂·2H₂O 2.5 0.37

NaHCO₃ 25.0 2.1

Glucose 11.1 2.0

Instructions :

Dissoudre les sels dans 800 ml d'eau distillée.

Ajouter le glucose et bien mélanger.

Porter le volume à 1 L avec de l'eau distillée.

Aérer la solution avec 95 % O₂ / 5 % CO₂ pendant au moins 15 minutes avant utilisation.

B. Protocole de bain de tissus isolés
Ce protocole est une méthode standard pour évaluer la contractilité des muscles lisses en

réponse à des agents pharmacologiques.[1][2]

Flux de travail expérimental :

Préparation Expérience Analyse

Dissection des tissus Montage des tissus
dans le bain Équilibration Test de viabilité

(par ex., KCI élevé) Lavage Incubation avec
JNJ-10258859

Courbe concentration-réponse
de l'agoniste

Acquisition
de données

Analyse de la courbe
concentration-réponse
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Caption: Flux de travail pour l'évaluation de l'efficacité du JNJ-10258859 dans un bain de

tissus isolés.

Procédure détaillée :

Préparation du système : Préchauffer le système de bain de tissus à 37 °C et aérer la PSS

avec 95 % O₂ / 5 % CO₂.[2]

Dissection et montage des tissus : Disséquer le tissu d'intérêt (par exemple, aorte thoracique

de rat) en anneaux de 2 à 3 mm et les monter sur des transducteurs de force isométrique

dans les chambres du bain de tissus remplies de PSS aérée.[1]

Équilibration : Laisser les tissus s'équilibrer sous une tension de repos optimale (par

exemple, 1,5 g pour l'aorte de rat) pendant 60 à 90 minutes, en remplaçant la PSS toutes les

15 à 20 minutes.

Test de viabilité : Pour confirmer l'intégrité des muscles lisses, stimuler les tissus avec une

concentration élevée de K⁺ (par exemple, 80 mM de KCl).[4] Laver les tissus et les laisser

revenir à la ligne de base.

Incubation avec l'antagoniste : Incuber les tissus avec des concentrations croissantes de

JNJ-10258859 ou le véhicule pendant une durée prédéterminée (par exemple, 30 minutes).

Courbe concentration-réponse de l'agoniste : En présence de JNJ-10258859, ajouter

cumulativement un agoniste (par exemple, la phényléphrine) pour construire une courbe

concentration-réponse.[1]

Acquisition de données : Enregistrer les changements de tension isométrique à l'aide d'un

système d'acquisition de données.[2]

IV. Présentation des données
Les données des études de bain de tissus sont généralement présentées sous forme de

courbes concentration-réponse et de paramètres de puissance et d'efficacité dérivés.
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Tableau 2 : Données quantitatives hypothétiques pour l'effet du JNJ-10258859 sur la

contraction de l'aorte induite par la phényléphrine

Concentration de
JNJ-10258859 (nM)

pA₂ Pente de Schild
Emax (% de la
contraction
maximale)

0 (Véhicule) - - 100

1 8.5 1.05 100

10 7.6 1.02 100

100 6.7 0.98 98

1000 5.8 0.95 85

Les valeurs de pA₂ et de pente de Schild sont dérivées de l'analyse de régression de Schild.

V. Analyse des données et interprétation
Courbes concentration-réponse : Tracer le pourcentage de la réponse maximale de

l'agoniste en fonction de la concentration logarithmique de l'agoniste.

Analyse de Schild : Si le JNJ-10258859 est un antagoniste compétitif, les courbes

concentration-réponse de l'agoniste seront déplacées vers la droite de manière parallèle

sans réduction de la réponse maximale. Le pA₂, une mesure de la puissance de

l'antagoniste, peut être calculé.

Antagonisme non compétitif : Si le JNJ-10258859 réduit la réponse maximale de l'agoniste,

il peut s'agir d'un antagoniste non compétitif.

VI. Dépannage
Tableau 3 : Problèmes courants et solutions
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Problème Cause possible Solution

Aucune réponse à la

stimulation par K⁺ élevé
Tissu non viable

Utiliser du tissu frais, s'assurer

d'une dissection et d'un

montage corrects

Réponses contractiles faibles
Tension de repos sous-

optimale

Déterminer la tension de repos

optimale pour le tissu

Variabilité élevée entre les

tissus

Erreurs de pipetage,

différences tissulaires

Utiliser des techniques de

pipetage précises, randomiser

les traitements

VII. Conclusion
Les protocoles décrits fournissent une approche complète pour évaluer l'efficacité du JNJ-
10258859 dans des préparations de tissus isolés. Une exécution et une analyse minutieuses

de ces expériences fourniront des informations cruciales sur le profil pharmacologique de ce

nouveau composé.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1672989#measuring-jnj-10258859-efficacy-in-tissue-
preparations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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